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Compound of Interest

Compound Name: Barium peroxide

Cat. No.: B074537 Get Quote

Barium peroxide (BaO₂) is a potent oxidizing agent utilized in pyrotechnics primarily for the

production of vibrant green colors.[1][2] Its performance, however, must be weighed against

other common oxidizers in terms of efficiency, stability, and safety. This guide provides an

objective comparison of barium peroxide with other alternatives, supported by available

experimental data, to inform researchers and scientists in the field.

Physicochemical Properties of Common
Pyrotechnic Oxidizers
The fundamental characteristics of an oxidizer, such as its oxygen balance and decomposition

temperature, are critical determinants of its performance in a pyrotechnic composition. A

summary of these properties for barium peroxide and several common alternatives is

presented below.
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Oxidizer
Chemical
Formula

Molar Mass
( g/mol )

Decomposit
ion Temp.
(°C)

Oxygen
Balance
(%)*

Key
Characteris
tics

Barium

Peroxide
BaO₂ 169.33

~800 (to BaO

& O₂)[3]
+9.45

Strong

oxidizer,

produces

vivid green

color.[1]

Considered

unstable,

compositions

not suitable

for long-term

storage.[4]

Potassium

Perchlorate
KClO₄ 138.55 ~600 +46.2

Very stable

and common

high-energy

oxidizer.[5][6]

Barium

Nitrate
Ba(NO₃)₂ 261.35

~592 (melts),

>690

(decomposes

)[7]

+30.6

Dual-role as

oxidizer and

green

colorant.[5][8]

Often

requires a

chlorine

donor for best

color.[9][10]

Strontium

Nitrate
Sr(NO₃)₂ 211.63 570 +30.2

Primary

oxidizer for

producing

deep red

colors.[5]
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Strontium

Peroxide
SrO₂ 119.62

215

(decomposes

)[3][11]

+13.3

Used as an

oxidizer and

red colorant,

particularly in

tracer

munitions.[1]

[3] More

thermally

labile than

BaO₂.[3]

Potassium

Nitrate
KNO₃ 101.10 400 +39.6

Powerful,

common

oxidizer, a

primary

component of

black powder.

[5]

Ammonium

Perchlorate
NH₄ClO₄ 117.49

~245 (phase

change),

>300

(decomposes

)

+34.0

Common in

solid rocket

propellants;

enhances

colors by

acting as a

chlorine

donor.[6]

*Oxygen Balance (OB%) is calculated to CO₂ (for carbon), H₂O (for hydrogen), and the metal

oxide. The formula used is OB% = [-1600 / Molar Mass] * (2X + Y/2 + M - Z), where X, Y, Z are

the number of carbon, hydrogen, and oxygen atoms, respectively, and M is the valency of the

metal.[12][13]
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Direct, objective comparison of oxidizers requires testing within identical formulations. While

such comprehensive comparative studies are not readily available in the literature, data from

various experiments on specific compositions provide valuable insights into their relative

performance.

Formulation Oxidizer(s) Fuel
Performanc
e Metric

Value Reference

Tracer
BaO₂,

Ba(NO₃)₂
Mg

Ignition

Temperature

(DSC)

420 °C [7]

Tracer BaO₂ Mg

Ignition

Temperature

(DSC)

355 °C [7]

Green Flare Ba(NO₃)₂
Mg, Red

Gum, PVC
Burn Rate Not specified [8]

Red Flare Sr(NO₃)₂
Mg, Red

Gum, PVC
Burn Rate Not specified [8]

Flash Powder KClO₄ Al, S

Thermal

Decompositio

n

Exotherm

~180 °C
[14]

Flash Powder Ba(NO₃)₂ Al, S

Thermal

Decompositio

n

Secondary

exotherm

noted

[14]

Delay Comp. BaO₂ Cu
Combustion

Behavior

Incomplete

oxidation of

copper

[11]

Note: The data presented is from different studies with varying compositions and test

conditions, and therefore should not be used for direct comparison of oxidizer performance.

Barium peroxide's primary advantage is its ability to produce a vibrant green color, a

characteristic shared with other barium compounds like barium nitrate and barium chlorate.[1]

[2] However, barium nitrate often requires the presence of a chlorine donor to achieve the most
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intense green, which is produced by the emission from barium monochloride (BaCl) species in

the flame.[9][15] Barium peroxide, by virtue of its decomposition, can provide a highly reactive

environment for color generation.

In terms of reactivity, studies on pyrotechnic delay compositions have shown that barium
peroxide may not be a sufficiently active oxidizer to readily oxidize less reactive fuels like

copper.[11] This suggests its performance is highly dependent on the choice of fuel.

Comparatively, potassium perchlorate is a very powerful and stable oxidizer, often used in high-

energy applications like flash powders and propellants.[5][16]

Experimental Protocols
To ensure the objective evaluation of pyrotechnic performance, standardized experimental

protocols are essential. Below are methodologies for key performance indicators.

This method determines the linear burn rate of a pyrotechnic composition under minimal

confinement.

Apparatus: A standardized stainless steel bar (e.g., 500 mm long) with a precisely machined

gutter (e.g., 10 mm wide and 10 mm deep).[17] Optical sensors or thermal imaging cameras

are placed at a set distance along the gutter to record the flame front's progression.

Sample Preparation: The pyrotechnic composition is dried and sieved to ensure

homogeneity. Approximately 25 grams of the composition is loosely loaded into the gutter

and leveled.[17]

Procedure: The composition is ignited at one end using a heated tungsten wire or a suitable

igniter.[17] The time it takes for the flame front to travel between the sensors is recorded.

Calculation: The burn rate (in mm/s or cm/s) is calculated by dividing the distance between

the sensors by the recorded time. Multiple trials are conducted to ensure accuracy.[18]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

determine the thermal stability, decomposition temperatures, and ignition characteristics of

pyrotechnic materials.[19]

Apparatus: A calibrated DSC/TGA instrument.
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Sample Preparation: A small, precise mass of the pyrotechnic composition (typically 2-10

mg) is placed in an appropriate crucible (e.g., alumina).[20]

Procedure: The sample is heated at a controlled, linear rate (e.g., 10 °C/min) in an inert

atmosphere (e.g., nitrogen).[7] The instrument records the heat flow to or from the sample

(DSC) and any mass loss (TGA) as a function of temperature.

Data Analysis: Exothermic peaks in the DSC curve indicate energy release, with the onset

temperature of the main exotherm often corresponding to the ignition temperature.[14] TGA

curves show the temperatures at which the components decompose.

These tests assess the likelihood of accidental initiation from mechanical stimuli.

Impact Sensitivity: The "staircase" or Bruceton method is commonly used.[21] A small

sample (e.g., 10 mg) is subjected to the impact of a falling weight from a specific height.[22]

The height is adjusted based on whether the previous sample ignited ("go") or not ("no-go")

to determine the 50% probability of initiation.

Friction Sensitivity: A sample is placed between two surfaces (e.g., a porcelain plate and

peg), and a specified load is applied as one surface is moved relative to the other. The test

determines the load at which initiation occurs.

The quality and purity of the colored flame are quantified using spectrometry.

Apparatus: A spectrometer equipped with a cosine corrector or integrating sphere to capture

the light emission.[23][24]

Procedure: A sample of the pyrotechnic composition is burned under controlled conditions.

The spectrometer records the emission spectrum across the visible wavelength range

(typically 380-780 nm).

Data Analysis: The spectral data is used to calculate the CIE 1931 color coordinates (x, y),

which precisely define the color of the flame.[24] This allows for objective comparison of

color saturation and hue produced by different formulations.
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Common Pyrotechnic Oxidizers
Key Performance Properties

Barium Peroxide
(BaO₂)

Color Production

Vivid Green

Stability

Low (unstable)

Potassium Perchlorate
(KClO₄)

Burn RateFast

High

Energy Output
High

Barium Nitrate
(Ba(NO₃)₂)

Green (w/ Cl donor)

Moderate

Strontium Nitrate
(Sr(NO₃)₂)

Deep Red
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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